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Quantitative Data Comparison

The table below summarizes key experimental findings that directly compare the efficacy of OHK9511 and

Glivec.

Experimental Measured OHK9511 . .
Glivec Results Conclusion

Model Parameter Results

Various CML Cell ICso0 Comparable Comparable No significant

Lines (K562, (concentration for  values across values across difference in growth

BV173, KCL22, 50% inhibition) cell lines cell lines inhibitory potency [1]

KBM-5, MYL) [1]

Various CML Cell Apoptosis Similar levels Similar levels of  No significant

Lines [1] Induction of apoptosis apoptosis difference in ability to
(Annexin V- induced induced trigger programmed

positive cells) cell death [1]

Mouse Leukemia Overall Survival Similar survival ~ Similar survival No significant

Model (Ba/F3 BCR-
ABLWT cells) [1]

curve

curve

difference in survival
benefit in vivo [1]
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Experimental Measured OHK9511 . .

Glivec Results Conclusion
Model Parameter Results
Human Xenograft Overall Survival Similar survival  Similar survival No significant
Model (BV173 cells curve curve difference in efficacy
in NOD/SCID mice) against human CML
[1] cells in a living

organism [1]

Adriamycin- ICso for Imatinib 0.378 £ 0.029 0.492 £ 0.024 Effective regardless
Resistant CML Cell UM UM (in sensitive  of multidrug
Line (K562/ADM) K562 cells) resistance status [2]
[2]

Detailed Experimental Protocols

The conclusions above are supported by the following standardized experimental methods.

Cell-Based Assays for Viability and Apoptosis

These experiments are fundamental for initial, high-throughput screening of a drug's anti-leukemic potential.

¢ Cell Lines Used: The study used a panel of Philadelphia chromosome-positive (Ph+) CML cell lines,
including K562, BV173, KCL22, KBM-5, and MYL, along with their drug-resistant subclones (e.g.,
KBM-5/STIR with T315] mutation) [1].

e Cell Culture: Cells were maintained in RPMI 1640 medium supplemented with 10% fetal bovine
serum, L-glutamine, and antibiotics at 37°C in a 5% CO:z atmosphere [1].

¢ Drug Preparation: Active Pharmaceutical Ingredients (APIs) of both OHK9511 and Glivec were
isolated from their respective tablets, confirmed for high purity (=95-97%) via HPLC analysis,
dissolved in DMSO to create stock solutions, and stored at -80°C [1].

e Cell Viability (ICso) Assay: Cells were treated with a range of concentrations of OHK9511 or Glivec.
After a defined period, cell proliferation was measured using the MTS assay (a colorimetric method
for measuring metabolic activity) or the trypan blue exclusion test. The ICso value was then
calculated using specialized software like CalcuSyn [1].

e Apoptosis Assay: After drug treatment, cells were stained with Annexin V-FITC and Propidium
lodide (PI). The samples were then analyzed by flow cytometry to distinguish and quantify live
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(Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/dead (Annexin V+/Pl+) cell
populations [1].

The following diagram illustrates the workflow for these cell-based assays.
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In Vivo Efficacy Studies in Mouse Models
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These experiments evaluate the drug's effectiveness in a complex living system, providing critical data

before human trials.

e Mouse Models: Two different models were used:

o Nude mice transplanted with murine pro-B cells engineered to express the human BCR-ABLWT
oncogene (Ba/F3 BCR-ABLWT cells) [1].

o NODISCID mice transplanted with human CML cells (BV173 cell line) to create a xenograft
model [1].

e Drug Administration: For in vivo use, tablets were ground and dissolved in 0.5% methylcellulose.
Mice were orally administered either OHK9511, Glivec, or a vehicle control at a dose of 200 mg/kg,
twice daily, according to the specific study timeline [1].

e Experimental Timeline:

o In the nude mouse model, treatment began two days after cell injection and continued for 10
days [1].

o In the human xenograft model, treatment began eight days after transplantation and continued
for 10 days [1].

¢ Primary Endpoint: The main outcome measured was overall survival. Mice were monitored daily
and sacrificed when they became moribund. Survival curves were plotted and statistically compared
using the Kaplan-Meier method and the log-rank test [1].

The workflow for the in vivo studies is summarized below.
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Interpretation and Context for Researchers

e Overcoming Physician Skepticism: The study was designed to address a specific clinical concern.

In Japan, generic drugs are approved based on chemical structure and pharmacokinetic data, but
demonstration of biological activity is not mandatory. This research directly provides the
biological efficacy data that can reassure hematologists about the generic's quality [1].

e Mechanism of Action: The comparable efficacy of OHK9511 is consistent with its function as a
tyrosine kinase inhibitor. Both drugs work by targeting the BCR-ABL oncoprotein, leading to
inhibited proliferation and induced apoptosis in CML cells [3] [2].
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e Broader Evidence: The findings on OHK9511 align with systematic reviews of generic imatinib. A
2021 review concluded that most generic formulations are comparable to the original drug in
terms of efficacy and safety, both in newly diagnosed patients and those switching from branded
imatinib, leading to significant reductions in healthcare costs [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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